Cas no 108713-79-7 (2-Morpholinone,5-(hydroxymethyl)-3,5-dimethyl-, (3R,5S)-rel-)

• Product Name: 2-Morpholinone,5-(hydroxymethyl)-3,5-dimethyl-, (3R,5S)-rel-
• CAS No: 108713-79-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 128128
• Update Time: 2024-01-24

2-Morpholinone,5-(hydroxymethyl)-3,5-dimethyl-, (3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinone,5-(hydroxymethyl)-3,5-dimethyl-, (3R,5S)-rel-
• 2-Morpholinone,5-(hydroxymethyl)-3,5-dimethyl-,cis-(9CI)

• Inchi： 1S/C7H13NO3/c1-5-6(10)11-4-7(2,3-9)8-5/h5,8-9H,3-4H2,1-2H3/t5-,7-/m0/s1
• InChI Key： LJAQOUYVXODSQO-FSPLSTOPSA-N
• SMILES： C1(=O)OC[C@@](CO)(C)N[C@H]1C

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• PSA: 58.56